Cas no 846600-03-1 (3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 846600-03-1
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• CID: 6449063
• Update Time: 2025-07-08

3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 3-(3-hydroxypropyl)-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-3-(3-hydroxypropyl)-1-methyl-9-phenyl-

• Inchi： 1S/C18H21N5O3/c1-20-15-14(16(25)23(18(20)26)11-6-12-24)22-10-5-9-21(17(22)19-15)13-7-3-2-4-8-13/h2-4,7-8,24H,5-6,9-12H2,1H3
• InChI Key： BVVQWNIBMQRRCR-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=CC=C3)C1=NC1=C2C(=O)N(CCCO)C(=O)N1C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 613.9±65.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 846600-03-1)

The compound 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 846600-03-1) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its unique pyrimido[1,2-g]purine core, combined with functional groups such as the 3-hydroxypropyl and phenyl moieties, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and its interactions with biological targets.

In recent years, the demand for novel compounds like 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione has surged due to the growing focus on drug discovery and precision medicine. This compound's structural features align with current trends in small-molecule therapeutics, which aim to address unmet medical needs. Its CAS No. 846600-03-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the key areas of exploration for 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is its potential application in neurodegenerative diseases. With the global rise in conditions such as Alzheimer's and Parkinson's, scientists are investigating how this compound's unique scaffold could influence neuronal signaling pathways. Additionally, its hydroxypropyl side chain may enhance solubility, a critical factor in drug bioavailability and pharmacokinetics.

The synthesis and characterization of CAS No. 846600-03-1 have also been topics of interest in organic chemistry circles. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These analytical methods are essential for ensuring the compound's suitability for further in vitro and in vivo studies. The presence of the phenyl group in the molecule suggests potential interactions with aromatic amino acids in protein binding sites, which could be leveraged for targeted therapy.

Another hot topic linked to 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is its role in cancer research. Preliminary studies indicate that derivatives of this compound may exhibit anti-proliferative properties, making them candidates for oncology drug development. The integration of computational chemistry and molecular docking simulations has further accelerated the identification of its potential biological targets.

From an industrial perspective, the scalability of synthesizing CAS No. 846600-03-1 is a critical consideration. Optimizing reaction conditions to achieve high yields and minimal byproducts is a priority for pharmaceutical manufacturers. The compound's patent status and intellectual property landscape are also closely monitored, as they influence its commercial viability and research accessibility.

In summary, 3-(3-hydroxypropyl)-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 846600-03-1) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from neuroprotection to cancer therapy, underscore its importance in contemporary scientific inquiry. As research progresses, this compound may pave the way for innovative treatments and deepen our understanding of molecular interactions in health and disease.